Sch-42495 racemate

• CAS No.: 145841-10-7
• Product Name: Sch-42495 racemate
• Molecular Formula: C₂₀H₂₉NO₄S₂
• Molecular Weight: 411.6 g/mol
• IUPAC Name: ethyl (2S)-2-[[2-(acetylsulfanylmethyl)-3-(2-methylphenyl)propanoyl]amino]-4-methylsulfanylbutanoate
• Standard InChI: InChI=1S/C20H29NO4S2/c1-5-25-20(24)18(10-11-26-4)21-19(23)17(13-27-15(3)22)12-16-9-7-6-8-14(16)2/h6-9,17-18H,5,10-13H2,1-4H3,(H,21,23)/t17?,18-/m0/s1
• Standard InChIKey: ZVQXPUMRSJGLSF-ZVAWYAOSSA-N
• Isomeric SMILES: CCOC(=O)[C@H](CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C
• SMILES: CCOC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C
• Canonical SMILES: CCOC(=O)C(CCSC)NC(=O)C(CC1=CC=CC=C1C)CSC(=O)C
• Description: Sch-42495 racemate is the racemate of Sch-42495. Sch-42495 is a novel neutral metalloendopeptidase (NEP) inhibitor. Sch-42495 is the orally active ethylester prodrug of SCH 42354.
• Reference: [1]. Watkins RW, et al. Atrial natriuretic factor potentiating and hemodynamic effects of SCH 42495, a new, neutral metalloendopeptidase inhibitor. Am J Hypertens. 1993 May;6(5 Pt 1):357-68.[2]. Tikkanen T, et al. Dual inhibition of neutral endopeptidase and angiotensin-converting enzyme in rats with hypertension and diabetes mellitus. Hypertension. 1998 Oct;32(4):778-85.
• PubChem Compound: 11856583
• Last Modified: Nov 11 2021